(2-Sulfamoyl-6-benzothiazolyl) N,N-dimethylsulfamate

• Molecular Formula: C9H11N3O5S3
• Molecular Weight: 337.4 g/mol
• IUPAC Name: (2-sulfamoyl-1,3-benzothiazol-6-yl) N,N-dimethylsulfamate
• InChI: InChI=1S/C9H11N3O5S3/c1-12(2)20(15,16)17-6-3-4-7-8(5-6)18-9(11-7)19(10,13)14/h3-5H,1-2H3,(H2,10,13,14)
• InChI Key: RMNBIHARLDRAIX-UHFFFAOYSA-N
• Canonical SMILES: CN(C)S(=O)(=O)OC1=CC2=C(C=C1)N=C(S2)S(=O)(=O)N

Description

(2-Sulfamoyl-6-benzothiazolyl) N,N-dimethylsulfamate is a useful research compound. Its molecular formula is C9H11N3O5S3 and its molecular weight is 337.4 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

To a stirred solution of 6-hydroxy-2-benzothiazolesulfonamide (2.3 g, 0.01 mole), triethylamine (1.4 ml) and 4-dimethylaminopyridine (200 mg) in dimethylformamide (20 ml) was added dimethylsulfamoyl chloride (1.1 ml). The reaction mixture was heated on a steam bath for 18 hours, poured into ice water and excess hydrochloric acid, extracted into ethyl acetate, washed with water and dried over magnesium sulfate. The ethyl acetate was evaporated and the (2-sulfamoyl-6-benzothiazolyl) N,N-dimethylsulfamate purified by chromatography on a 2 mm preparative silica gel TLC plate developed with chloroform/methanol 9:1 (v/v) m.p.=162°-164° C.